Cas no 2680822-63-1 (2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid
• CAS No: 2680822-63-1
• MF: C₁₄H₁₅F₄NO₄
• MW: 337.266818284988
• CID: 5920257
• PubChem ID: 165915132
• Update Time: 2025-06-26

2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid
• 2680822-63-1
• EN300-1589805

• Inchi： 1S/C14H15F4NO4/c1-12(2,3)23-11(22)19-13(10(20)21,14(16,17)18)8-6-4-5-7-9(8)15/h4-7H,1-3H3,(H,19,22)(H,20,21)
• InChI Key： LETWSRXBMAVCGE-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1C=CC=CC=1F)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 337.09372061g/mol
• Monoisotopic Mass: 337.09372061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid (CAS No. 2680822-63-1)

2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid (CAS No. 2680822-63-1) is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl and fluorophenyl moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for this compound due to its potential applications in drug discovery, particularly in the development of protease inhibitors and enzyme modulators.

The compound's tert-butoxycarbonyl (Boc) protecting group is a critical feature, as it enhances stability during synthetic processes. This attribute is frequently highlighted in queries related to peptide synthesis and carboxylic acid derivatives. Additionally, the presence of both trifluoro and fluoro substituents aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly sought after for their improved metabolic stability and bioavailability.

In the context of green chemistry and sustainable synthesis, 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid is often discussed for its role in reducing reaction steps and minimizing waste. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums. The compound's compatibility with modern catalytic methods, such as palladium-catalyzed cross-coupling, further underscores its relevance in contemporary research.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The fluorophenyl moiety is known to enhance blood-brain barrier penetration, a property highly valued in the design of neurotherapeutics. Searches related to CNS-active compounds and fluorinated pharmaceuticals often include references to this molecule, reflecting its importance in cutting-edge research.

From a technical perspective, the synthesis and characterization of 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid involve advanced analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods are frequently searched by chemists seeking to validate the purity and structure of this compound. The availability of detailed spectral data (e.g., 1H NMR, 13C NMR, and mass spectrometry) further enhances its utility in research settings.

In summary, 2-{(tert-butoxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid (CAS No. 2680822-63-1) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its structural complexity and functional versatility make it a subject of ongoing investigation, particularly in fields emphasizing fluorine chemistry, drug design, and sustainable synthesis. As the scientific community continues to explore its potential, this compound remains a key player in the advancement of modern chemistry.